Cas no 897375-66-5 (2-(3-BROMO-PHENYL)-5-TERT-BUTYL-2H-PYRAZOL-3-YLAMINE HYDROCHLORIDE)

• Product Name: 2-(3-BROMO-PHENYL)-5-TERT-BUTYL-2H-PYRAZOL-3-YLAMINE HYDROCHLORIDE
• CAS No: 897375-66-5
• MF: C₁₃H₁₇BrClN₃
• MW: 330.65118098259
• CID: 1944022
• PubChem ID: 53407332
• Update Time: 2025-04-21

2-(3-BROMO-PHENYL)-5-TERT-BUTYL-2H-PYRAZOL-3-YLAMINE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 2-(3-BROMO-PHENYL)-5-TERT-BUTYL-2H-PYRAZOL-3-YLAMINE HYDROCHLORIDE
• 2-(3-bromophenyl)-5-tert-butylpyrazol-3-amine,hydrochloride
• DB-120888
• DTXSID80695877
• 1-(3-Bromophenyl)-3-tert-butyl-1H-pyrazol-5-amine--hydrogen chloride (1/1)
• 1-(3-bromophenyl)-3-t-butyl-1H-pyrazol-5-amine hydrochloride
• 897375-66-5
• SCHEMBL2081456
• NYYKMGKZEMSTIM-UHFFFAOYSA-N

• Inchi： 1S/C13H16BrN3.ClH/c1-13(2,3)11-8-12(15)17(16-11)10-6-4-5-9(14)7-10;/h4-8H,15H2,1-3H3;1H
• InChI Key： NYYKMGKZEMSTIM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N1C(=CC(C(C)(C)C)=N1)N.Cl

Computed Properties

• Exact Mass: 329.029
• Monoisotopic Mass: 329.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2